Cas no 51037-30-0 (Acipimox)

Acipimox structure

Product Name:Acipimox

CAS No:51037-30-0

MF:C₆H₆N₂O₃

MW:154.12344121933

MDL:MFCD00865757

CID:55934

PubChem ID:5310993

Update Time:2025-04-18

Acipimox Chemical and Physical Properties

Names and Identifiers

- Acipimox
- 5-methylpyrazine-2-carboxylic acid 4-oxide
- 5-methyl-2-pyrazinecarboxylicaci4-oxide
- 5-methyl-2-pyrazinecarboxylicacid4-oxide
- 4-Oxo-5-Methyl-2-Pyrazine-carboxylic Acid
- 4-Oxide-5-Methylpyrazine-2-CarboxylicAcid
- 5-METHYLPYRAZINECARBOXYLICACID4-OXIDE
- 5-METHYLPYRANZINECARBOXYLIC ACID 4-OXIDE
- 2-Carboxy-5-methylpyrazine 4-oxide, 5-Methylpyrazinecarboxylic acid 4-oxide
- K-9321
- Olbemox
- Olbetam
- 5-Carboxy-2-methylpyrazine 1-oxide
- 5-methyl-4-oxidopyrazin-4-ium-2-carboxylic acid
- 2-Carboxy-5-methylpyrazine 4-Ox
- 2-carboxy-5-methylpyrazine 4-oxide
- 2-methyl-5-pyrazinecarboxylic acid 1-oxide
- 5-methyl-2-pyrazinoic-4-oxide
- 5-methyl-4-oxy-pyrazine-2-carboxylic acid
- 5-Methylpyrazinecarboxylic acid 4-oxide
- C6H6N2O3
- 5-Methyl-2-pyrazinecarboxylic acid 4-oxide
- DJQOOSBJCLSSEY-UHFFFAOYSA-N
- DSSTox_RID_81433
- DSSTox_CID_26202
- DSSTox_GSID_46202
- 5-methyl-4-oxido-2-pyrazin-4-iumcarboxylic acid
- Acipimox [
- SR-05000001505
- Tox21_112805
- HMS2090G05
- s1806
- CHEBI:94688
- NS00057064
- AKOS005530658
- BA166874
- SW199084-2
- SR-05000001505-1
- Pyrazinecarboxylic acid, 5-methyl-, 4-oxide
- HMS3713L18
- BDBM50208130
- ACIPIMOX [INN]
- A828409
- ACIPIMOX [MI]
- NSC759818
- ACIPIMOX [MART.]
- HMS3655A14
- AB01274727-01
- NCGC00160519-01
- BCP28412
- D07190
- 5-METHYLPYRAZINE-2-CARBOXYLIC ACID-4-OXIDE
- BRD-K63736853-001-01-4
- 5-CARBOXY-2-METHYLPYRAZIN-1-IUM-1-OLATE
- MFCD00865757
- CCG-213957
- EN300-151913
- DTXCID0026202
- NCGC00160519-03
- Tox21_111868
- AB01274727_03
- K-9321;Olbemox;Olbetam; K9321; K 9321
- DTXSID2046202
- Pharmakon1600-01504831
- SCHEMBL48922
- FT-0601589
- NCGC00160519-02
- 2-carboxy-5-methyl-pyrazine-4-oxide
- AB01274727-02
- CAS-51037-30-0
- K9AY9IR2SD
- 5-Carboxy-2-methylpyrazine1-oxide
- 51037-30-0
- NSC-759818
- AB01274727_04
- W-105921
- AC-009
- DB09055
- Q2342544
- Acipimox (INN/BAN)
- SR-05000001505-2
- Z1198155438
- Tox21_112498
- M2053
- 5-METHYL-4-OXIDE-2-PYRAZINECARBOXYLIC ACID
- CHEMBL345714
- AS-15565
- GTPL1596
- HY-B0283
- ACIPIMOX [WHO-DD]
- MB01535
- 4-Oxo-5-methyl-2-pyrazinecarboxylicacid
- BBL009924
- BRD-K63736853-001-04-8
- BRD-K63736853-001-03-0
- STK711089
- MDL： MFCD00865757
- Inchi： 1S/C6H6N2O3/c1-4-2-7-5(6(9)10)3-8(4)11/h2-3H,1H3,(H,9,10)
- InChI Key： DJQOOSBJCLSSEY-UHFFFAOYSA-N
- SMILES： [O-][N+]1C=C(C(=O)O)N=CC=1C

Computed Properties

Exact Mass: 154.03800
Monoisotopic Mass: 154.037842
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 162
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 3
XLogP3: -1
Topological Polar Surface Area: 75.6

Experimental Properties

Color/Form: Crystallize from water
Density: 1.44
Melting Point: 180°C(lit.)
Boiling Point: 539 oC at 760 mmHg
Flash Point: 279.8 oC
Refractive Index: 1.608
PSA: 75.65000
LogP: 0.51670
Merck: 111
Solubility: Not determined

Acipimox Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H303-H319
Warning Statement： P264-P280-P305+P351+P338+P337+P313-P312
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36
Safety Instruction： S26
RTECS：UQ2453000
Hazardous Material Identification：
Risk Phrases：R36
Safety Term：S26
Toxicity：LD50 orally in mice: 3500 mg/kg (Ambrogi)
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

Acipimox Customs Data

HS CODE：2942000000
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Acipimox Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A189850-50mg	Acipimox	51037-30-0		50mg	$ 52.00	2023-04-19
TRC	A189850-100mg	Acipimox	51037-30-0		100mg	$ 59.00	2023-04-19
TRC	A189850-1g	Acipimox	51037-30-0		1g	$ 82.00	2023-09-09
TRC	A189850-2g	Acipimox	51037-30-0		2g	$ 161.00	2023-04-19
TRC	A189850-5g	Acipimox	51037-30-0		5g	$ 402.00	2023-04-19
MedChemExpress	HY-B0283-50mg	Acipimox	51037-30-0	99.86%	50mg	￥660	2025-04-16
MedChemExpress	HY-B0283-100mg	Acipimox	51037-30-0	99.86%	100mg	￥1265	2025-04-16
DC Chemicals	DCAPI1205-100 mg	Acipimox	51037-30-0	>99%	100mg	$250.0	2022-03-01
DC Chemicals	DCAPI1205-250 mg	Acipimox	51037-30-0	>99%	250mg	$500.0	2022-03-01
DC Chemicals	DCAPI1205-1 g	Acipimox	51037-30-0	>99%	1g	$1000.0	2022-03-01

Acipimox Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:51037-30-0)5-Methylpyrazine-2-carboxylic Acid 4-Oxide, ≥ 98.0%

Order Number:LE11826

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:05

Price ($):discuss personally

Email:18501500038@163.com

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives

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